3-Acetoxybenzoic acid
3-Acetoxybenzoic acid
3-Acetoxybenzoic acid (3-ABA), a meta-substituted benzoic acid, is an isomer of aspirin. It can be synthesized by reacting 3-hydroxybenzoic acid with acetic anhydride. The esterification of 3-ABA with 1,1′-carbonyldiimidazole (CDI) in the presence of reactive halides has been reported.
Brand Name:
Vulcanchem
CAS No.:
6304-89-8
VCID:
VC20843280
InChI:
InChI=1S/C9H8O4/c1-6(10)13-8-4-2-3-7(5-8)9(11)12/h2-5H,1H3,(H,11,12)
SMILES:
CC(=O)OC1=CC=CC(=C1)C(=O)O
Molecular Formula:
C9H8O4
Molecular Weight:
180.16 g/mol
3-Acetoxybenzoic acid
CAS No.: 6304-89-8
Cat. No.: VC20843280
Molecular Formula: C9H8O4
Molecular Weight: 180.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Acetoxybenzoic acid (3-ABA), a meta-substituted benzoic acid, is an isomer of aspirin. It can be synthesized by reacting 3-hydroxybenzoic acid with acetic anhydride. The esterification of 3-ABA with 1,1′-carbonyldiimidazole (CDI) in the presence of reactive halides has been reported. |
|---|---|
| CAS No. | 6304-89-8 |
| Molecular Formula | C9H8O4 |
| Molecular Weight | 180.16 g/mol |
| IUPAC Name | 3-acetyloxybenzoic acid |
| Standard InChI | InChI=1S/C9H8O4/c1-6(10)13-8-4-2-3-7(5-8)9(11)12/h2-5H,1H3,(H,11,12) |
| Standard InChI Key | NGMYCWFGNSXLMP-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=CC=CC(=C1)C(=O)O |
| Canonical SMILES | CC(=O)OC1=CC=CC(=C1)C(=O)O |
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